Cas no 869080-44-4 (3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate)

• Product Name: 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate
• CAS No: 869080-44-4
• MF: C₂₆H₂₂O₈
• MW: 462.448088169098
• CID: 6057245
• PubChem ID: 16450217
• Update Time: 2025-06-12

3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate
• F1862-0435
• [3-(3,4-dimethoxyphenyl)-2-oxochromen-7-yl] 3,4-dimethoxybenzoate
• AKOS002254946
• 869080-44-4

• Inchi： 1S/C26H22O8/c1-29-20-9-6-15(12-23(20)31-3)19-11-16-5-8-18(14-22(16)34-26(19)28)33-25(27)17-7-10-21(30-2)24(13-17)32-4/h5-14H,1-4H3
• InChI Key： GHGHADKYFCGSMK-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC(=CC1=2)OC(C1C=CC(=C(C=1)OC)OC)=O)C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 462.13146766g/mol
• Monoisotopic Mass: 462.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 89.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate

Introduction to 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate (CAS No. 869080-44-4)

3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate, with the CAS number 869080-44-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chromene core and multiple methoxy substituents. These structural elements contribute to its potential therapeutic applications and biological activities.

The chromene scaffold is a well-known motif in natural products and synthetic compounds, often associated with a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of multiple methoxy groups in the structure of 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate further enhances its pharmacological potential by modulating its lipophilicity and electronic properties.

Recent studies have highlighted the significance of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential as a novel therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has also shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer.

The pharmacokinetic properties of 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate have also been investigated to ensure its suitability for clinical applications. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

To further explore the therapeutic potential of this compound, several preclinical studies have been conducted. These studies have evaluated its efficacy in various disease models, including animal models of arthritis and cancer. The results have been consistently positive, with significant improvements observed in disease symptoms and biomarkers.

In conclusion, 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate (CAS No. 869080-44-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.